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Cat. No.: B134436 Get Quote

An In-Depth Technical Guide to 4-Hydroxy-3,5-diisopropylbenzoic Acid

Introduction
4-Hydroxy-3,5-diisopropylbenzoic acid is a substituted aromatic organic compound of

significant interest in the pharmaceutical and chemical industries.[1] Classified as both a

phenol and a carboxylic acid, its unique structure, featuring bulky isopropyl groups flanking a

hydroxyl group, dictates its chemical reactivity and utility.[2] This compound is most notably

recognized as a critical precursor in the synthesis of 2,6-diisopropylphenol, widely known as

Propofol, a powerful intravenous anesthetic agent.[2][3] Its role as a synthetic intermediate

allows for a controlled manufacturing process that minimizes the formation of undesirable

isomers, making it a cornerstone in the production of high-purity active pharmaceutical

ingredients (APIs).[2][4] Beyond its role in anesthetic production, it serves as an intermediate in

the synthesis of agrochemicals and dyestuffs and is explored in research for its antioxidant

properties.[1][5] This guide provides a comprehensive technical overview of its properties,

synthesis, analysis, and applications for researchers and drug development professionals.

Physicochemical Properties and Characterization
The physical and chemical identity of 4-Hydroxy-3,5-diisopropylbenzoic Acid is well-defined,

providing a foundation for its application and analysis. It typically presents as a white to off-

white crystalline solid or powder.[1][5]
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Key Properties Summary
Property Value Source(s)

Molecular Formula C₁₃H₁₈O₃ [1][5][6][7][8]

Molecular Weight 222.28 g/mol [2][5][6][7][8]

Monoisotopic Mass 222.1256 Da [2][5]

IUPAC Name
4-hydroxy-3,5-di(propan-2-

yl)benzoic acid
[5][6][8]

CAS Number 13423-73-9 [5][6][7]

Appearance
White to off-white

powder/crystalline solid
[1][5]

Boiling Point 343.5 ± 42.0 °C at 760 mmHg [5][9]

Density 1.1 ± 0.1 g/cm³ [5][9]

Flash Point 175.7 ± 24.4 °C [5][9]

Solubility
Soluble in organic solvents;

limited in water
[5]

Molecular Structure and Spectroscopic Profile
The structure of 4-Hydroxy-3,5-diisopropylbenzoic acid consists of a central benzene ring

substituted with a carboxylic acid group, a hydroxyl group at the para-position (position 4), and

two isopropyl groups at the ortho-positions relative to the hydroxyl group (positions 3 and 5).[2]

This arrangement, particularly the bulky isopropyl groups, creates significant steric hindrance,

which influences the molecule's reactivity, for instance, by protecting the hydroxyl group.

Spectroscopic analysis is fundamental to confirming the identity and purity of the compound:[2]

Mass Spectrometry (MS): In mass spectrometry, the compound will exhibit a molecular ion

peak (M⁺) corresponding to its molecular weight. High-resolution mass spectrometry

(HRMS) can precisely confirm the elemental composition (C₁₃H₁₈O₃).[2] Common

fragmentation patterns for aromatic carboxylic acids include the loss of a hydroxyl radical

(•OH) or the entire carboxyl group (•COOH).
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton spectrum would be expected to show distinct signals for the aromatic

protons (singlet), the methine proton of the isopropyl groups (septet), the methyl protons of

the isopropyl groups (doublet), and the acidic protons of the hydroxyl and carboxylic acid

groups (broad singlets, exchangeable with D₂O).

¹³C NMR: The carbon spectrum will show characteristic peaks for the carboxyl carbon, the

aromatic carbons (including those bearing the substituents), and the methine and methyl

carbons of the isopropyl groups.

Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of the key functional

groups. A broad absorption band is expected for the O-H stretch of the hydrogen-bonded

carboxylic acid, typically around 2500-3300 cm⁻¹. A sharp, strong peak for the carbonyl

(C=O) stretch of the carboxylic acid will appear around 1700 cm⁻¹. Additionally, a distinct O-

H stretch for the phenolic hydroxyl group will be visible around 3200-3600 cm⁻¹.

Synthesis and Manufacturing
The primary industrial synthesis of 4-Hydroxy-3,5-diisopropylbenzoic acid is achieved

through the Friedel-Crafts alkylation of p-hydroxybenzoic acid.[5] This method is favored

because starting with the carboxylated ring directs the alkylation to the positions ortho to the

activating hydroxyl group and prevents undesired substitution at the para position, which is

already blocked.[2][4]

Synthetic Workflow: Friedel-Crafts Alkylation
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Caption: Workflow for the synthesis of 4-Hydroxy-3,5-diisopropylbenzoic Acid.
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Detailed Synthesis Protocol (Friedel-Crafts Alkylation)
This protocol is a representative methodology based on common industrial practices.[4][10]

Charging the Reactor: In a suitable reactor, charge p-hydroxybenzoic acid, isopropanol

(acting as both solvent and alkylating agent), and a solid acid catalyst (e.g., sulfuric acid).[10]

Reaction Execution: Heat the stirred mixture to a temperature between 60-65°C.[4] The

reaction can also be facilitated by alternative energy sources like ultrasound to enhance

reaction rates.

Monitoring: Track the reaction's progress using HPLC. The reaction is considered complete

when the concentration of the starting material, p-hydroxybenzoic acid, drops below a set

threshold (e.g., <5%).[10]

Catalyst Removal: Once complete, cool the reaction mixture and remove the solid acid

catalyst by filtration. The catalyst can often be recovered and reused.[10]

Crystallization: Cool the filtrate to approximately 5-10°C and hold for 6-10 hours to induce

crystallization of the product.[10]

Isolation and Drying: Isolate the crystalline product by filtration. Wash the crystals with an

appropriate solvent mixture to remove residual impurities.

Drying: Dry the final product under vacuum at 50-60°C for approximately 6 hours to yield 4-
hydroxy-3,5-diisopropylbenzoic acid with high purity.[10]

Key Chemical Reaction: Decarboxylation to
Propofol
The most significant application of 4-hydroxy-3,5-diisopropylbenzoic acid is its conversion to

Propofol through decarboxylation.[2] This reaction involves the removal of the carboxylic acid

group as carbon dioxide, a critical transformation in pharmaceutical manufacturing.[2][3]
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Decarboxylation Conditions
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Caption: Decarboxylation of the title compound to produce Propofol.

Experimental Protocol (Decarboxylation)
This protocol is adapted from continuous-flow synthesis studies, which offer enhanced control

and efficiency.[3]

Solution Preparation: Prepare a solution of 4-hydroxy-3,5-diisopropylbenzoic acid in a

high-boiling solvent such as N,N-Dimethylformamide (DMF).

Addition of Base: Add a suitable base, such as n-butylamine, to the solution. The base acts

as a catalyst for the decarboxylation.[3]

Flow Reaction: Pump the reaction mixture through a heated continuous flow reactor (e.g., a

stainless-steel coil reactor). The temperature is typically elevated to drive the reaction.
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Workup: The output from the reactor is subjected to an extractive workup to separate the

product from the solvent and base.

Purification: The crude product is purified, often by filtration over silica gel, to yield high-purity

2,6-diisopropylphenol (Propofol).[3]

Purity, Impurities, and Quality Control
For pharmaceutical applications, especially in the synthesis of an API like Propofol, controlling

impurities is paramount. The synthesis of 4-hydroxy-3,5-diisopropylbenzoic acid can

generate several process-related impurities.[4]

Common Impurities:

Mono-alkylated Impurity: 4-hydroxy-3-(propan-2-yl)benzoic acid.

Ether Impurity: 3,5-di(propan-2-yl)-4-(propan-2-yloxy)benzoic acid.

Dimer Impurity: 4,4'-oxydibenzoic acid.

Purification steps, such as washing with specific solvent mixtures and controlled crystallization,

are designed to remove these contaminants to ensure the intermediate is substantially pure

before the final decarboxylation step.[4]

Analytical QC Workflow (HPLC)
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Caption: Typical HPLC workflow for purity analysis of the title compound.
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High-Performance Liquid Chromatography (HPLC) is the standard method for assessing the

purity of 4-hydroxy-3,5-diisopropylbenzoic acid and quantifying impurities.[10]

Typical HPLC Method:

Column: A C18 reversed-phase column.

Mobile Phase: A gradient or isocratic mixture of an organic solvent (like acetonitrile) and an

aqueous buffer.

Detection: UV detection at the wavelength of maximum absorbance for the compound.

Quantification: Purity is typically determined by the area percentage of the main peak relative

to the total area of all peaks in the chromatogram.

Safety and Handling
4-Hydroxy-3,5-diisopropylbenzoic acid is classified as a hazardous substance requiring

careful handling.

GHS Classification: It is categorized as causing skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[11]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields or goggles, and a lab coat.[11][12][13] Work should be conducted in a well-ventilated

area or a chemical fume hood.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible substances and sources of ignition.[11]

First Aid:

Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing.[11][14]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[11][14]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11]

Ingestion: Do not induce vomiting. Clean mouth with water and seek medical attention.[13]

[14]

Conclusion
4-Hydroxy-3,5-diisopropylbenzoic acid is a specialty chemical whose value is intrinsically

linked to its role as a high-purity intermediate. Its synthesis via Friedel-Crafts alkylation of p-

hydroxybenzoic acid represents a controlled and efficient pathway that is crucial for the

pharmaceutical industry. The subsequent decarboxylation to Propofol underscores its

importance in modern medicine. A thorough understanding of its synthesis, reaction

mechanisms, and analytical control is essential for any scientist or researcher working in drug

development and fine chemical manufacturing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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